Cas no 62879-69-0 (2-Propenamide, N-(aminocarbonyl)-3-(2-furanyl)-)

• Product name: 2-Propenamide, N-(aminocarbonyl)-3-(2-furanyl)-
• CAS No: 62879-69-0
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 429299
• PubChem ID: 44522951

2-Propenamide, N-(aminocarbonyl)-3-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-(aminocarbonyl)-3-(2-furanyl)-
• N-carbamoyl-3-(furan-2-yl)prop-2-enamide
• TCMDC-131644
• 62879-69-0
• DTXSID30659262
• CHEMBL586470

• Inchi： InChI=1S/C8H8N2O3/c9-8(12)10-7(11)4-3-6-2-1-5-13-6/h1-5H,(H3,9,10,11,12)
• InChI Key： OQDFNZKTCBYWQZ-UHFFFAOYSA-N
• SMILES： C1=COC(=C1)C=CC(=O)NC(=O)N

Computed Properties

• Exact Mass: 180.05354
• Monoisotopic Mass: 180.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 85.3Ų
• XLogP3: 0.7

Experimental Properties

• PSA: 85.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas Ureides